Cas no 326602-80-6 ((S)-(-)-Omeprazole)

• Product Name: (S)-(-)-Omeprazole
• CAS No: 326602-80-6
• MF: C₁₇H₁₉N₃O₃S
• MW: 345.416
• CID: 2196676
• Update Time: 2019-04-28

(S)-(-)-Omeprazole Chemical and Physical Properties

Names and Identifiers

• (S)-(-)-Omeprazole
• 6-methoxy-2-[(R)-(4-methoxy-3,5-dimethylpyridin-2-yl)methylsulfinyl]-1H-benzimidazole

Computed Properties

• Exact Mass: 345.114712
• Monoisotopic Mass: 345.114712
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 96.3

Experimental Properties

• PSA: 96.31000
• LogP: 3.76540